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Introduction
5-alpha reductase is a critical enzyme in androgen metabolism, responsible for the conversion

of testosterone to the more potent dihydrotestosterone (DHT).[1] Elevated DHT levels are

implicated in the pathophysiology of several androgen-dependent conditions, including benign

prostatic hyperplasia (BPH), androgenetic alopecia, and prostate cancer. Consequently,

inhibitors of 5-alpha reductase are a significant area of therapeutic research. ONO-3805 is a

non-steroidal inhibitor of 5-alpha reductase, which has been investigated for its potential in

treating such conditions.[2][3] This document provides detailed protocols for assessing the in

vitro activity of ONO-3805 against 5-alpha reductase.

ONO-3805 acts as a non-competitive inhibitor of 5-alpha reductase.[4] A study using

homogenates of rat anterior pituitary glands demonstrated that ONO-3805 inhibited the

formation of DHT from testosterone with an inhibition constant (Ki) value of 3.9 x 10-11 M.[4]
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The enzymatic conversion of testosterone to dihydrotestosterone (DHT) by 5-alpha reductase

is a key step in androgen signaling. This process requires the cofactor NADPH. DHT then

binds to the androgen receptor, leading to the transcription of androgen-responsive genes.

ONO-3805 inhibits this pathway by binding to the 5-alpha reductase enzyme, thereby

preventing the conversion of testosterone to DHT.
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Figure 1: 5-alpha reductase signaling pathway and inhibition by ONO-3805.

Quantitative Data Summary
The inhibitory activity of ONO-3805 on 5-alpha reductase has been quantified in the literature.

The following table summarizes the available data.
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Compound
Enzyme
Source

Assay Type Parameter Value Reference

ONO-3805

Rat Anterior

Pituitary

Homogenate

Radiometric Ki 3.9 x 10-11 M

Experimental Protocols
Two primary methods for assessing 5-alpha reductase activity in vitro are presented: a

spectrophotometric assay and a liquid chromatography-tandem mass spectrometry (LC-

MS/MS) based assay.

Protocol 1: Spectrophotometric Assay
This method relies on the measurement of the product, DHT, through an enzymatic cycling

reaction that generates a colored product.

Materials and Reagents:

5-alpha reductase enzyme source (e.g., rat liver or prostate microsomes)

Testosterone

NADPH

ONO-3805

3α-Hydroxysteroid dehydrogenase (3α-HSD)

Thionicotinamide-adenine dinucleotide (thio-NAD)

NADH

Reaction buffer (e.g., phosphate buffer, pH 6.5)

96-well microplate
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Microplate reader capable of measuring absorbance at 400 nm

Procedure:

Prepare Reaction Mixture: In each well of a 96-well plate, prepare a reaction mixture

containing the reaction buffer, the 5-alpha reductase enzyme source, and varying

concentrations of ONO-3805.

Initiate Reaction: Start the 5-alpha reductase reaction by adding testosterone and NADPH to

each well.

Incubation: Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

Stop Reaction: Terminate the 5-alpha reductase reaction, for example, by adding a strong

acid.

Enzymatic Cycling: Add the enzymatic cycling reagents to each well: 3α-HSD, thio-NAD, and

NADH.

Second Incubation: Incubate the plate at room temperature to allow the enzymatic cycling

reaction to proceed, which leads to the accumulation of thio-NADH.

Measurement: Measure the absorbance at 400 nm using a microplate reader. The

absorbance is proportional to the amount of DHT produced.

Data Analysis: Calculate the percentage of inhibition for each concentration of ONO-3805
and determine the IC50 value.

Protocol 2: LC-MS/MS Based Assay
This method offers high sensitivity and specificity by directly measuring the amount of DHT

produced.

Materials and Reagents:

5-alpha reductase enzyme source (e.g., LNCaP cell homogenate)

Testosterone
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NADPH

ONO-3805

Reaction buffer (e.g., Tris-HCl buffer, pH 7.4)

Organic solvent for extraction (e.g., ethyl acetate)

LC-MS/MS system

Procedure:

Prepare Reaction Mixture: In appropriate reaction tubes, combine the reaction buffer, the 5-

alpha reductase enzyme source, and various concentrations of ONO-3805.

Initiate Reaction: Add testosterone and NADPH to initiate the reaction.

Incubation: Incubate the reaction tubes at 37°C for a predetermined time.

Stop Reaction and Extraction: Stop the reaction and extract the steroids using an organic

solvent like ethyl acetate.

Sample Preparation: Evaporate the organic solvent and reconstitute the residue in the

mobile phase compatible with the LC-MS/MS system.

LC-MS/MS Analysis: Inject the sample into the LC-MS/MS system. Separate testosterone

and DHT using a suitable column (e.g., C18) and a gradient of mobile phases. Detect and

quantify testosterone and DHT using tandem mass spectrometry in multiple reaction

monitoring (MRM) mode.

Data Analysis: Calculate the 5-alpha reductase activity based on the amount of DHT formed.

Determine the IC50 value for ONO-3805 by plotting the percentage of inhibition against the

inhibitor concentration.

Experimental Workflow
The general workflow for conducting an in vitro 5-alpha reductase activity assay to evaluate an

inhibitor like ONO-3805 is outlined below.
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Figure 2: General experimental workflow for the in vitro 5-alpha reductase assay.
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The provided protocols offer robust methods for the in vitro characterization of ONO-3805 as a

5-alpha reductase inhibitor. The choice between the spectrophotometric and LC-MS/MS-based

assay will depend on the specific requirements for throughput, sensitivity, and equipment

availability. These application notes serve as a comprehensive guide for researchers engaged

in the study of 5-alpha reductase and the development of novel inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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